Cas no 2229000-09-1 (3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine)

3,3-Difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine is a fluorinated amine derivative featuring a pyridine core, which enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of difluoromethyl and fluoropyridyl groups contributes to its unique electronic and steric properties, making it valuable for modifying molecular reactivity and bioavailability. This compound is particularly useful in the development of bioactive molecules, where fluorine substitution can improve metabolic stability and binding affinity. Its well-defined structure allows for precise functionalization, enabling applications in medicinal chemistry and material science. High purity and consistent quality ensure reliable performance in synthetic workflows.
3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine structure
2229000-09-1 structure
Product Name:3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine
CAS No:2229000-09-1
MF:C8H9F3N2
MW:190.165672063828
CID:6396429
PubChem ID:165694550
Update Time:2025-06-08

3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine
    • 2229000-09-1
    • EN300-1949787
    • Inchi: 1S/C8H9F3N2/c9-7-5-13-4-1-6(7)8(10,11)2-3-12/h1,4-5H,2-3,12H2
    • InChI Key: RUKUGWOTVPFRDV-UHFFFAOYSA-N
    • SMILES: FC(C1C=CN=CC=1F)(CCN)F

Computed Properties

  • Exact Mass: 190.07178278g/mol
  • Monoisotopic Mass: 190.07178278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 38.9Ų

3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1949787-0.05g
3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine
2229000-09-1
0.05g
$1464.0 2023-09-17
Enamine
EN300-1949787-0.1g
3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine
2229000-09-1
0.1g
$1533.0 2023-09-17
Enamine
EN300-1949787-0.25g
3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine
2229000-09-1
0.25g
$1604.0 2023-09-17
Enamine
EN300-1949787-0.5g
3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine
2229000-09-1
0.5g
$1673.0 2023-09-17
Enamine
EN300-1949787-1.0g
3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine
2229000-09-1
1g
$1742.0 2023-06-01
Enamine
EN300-1949787-2.5g
3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine
2229000-09-1
2.5g
$3417.0 2023-09-17
Enamine
EN300-1949787-5.0g
3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine
2229000-09-1
5g
$5056.0 2023-06-01
Enamine
EN300-1949787-10.0g
3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine
2229000-09-1
10g
$7497.0 2023-06-01
Enamine
EN300-1949787-1g
3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine
2229000-09-1
1g
$1742.0 2023-09-17
Enamine
EN300-1949787-5g
3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine
2229000-09-1
5g
$5056.0 2023-09-17

Additional information on 3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine

Professional Introduction to 3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine (CAS No. 2229000-09-1)

3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and functional attributes, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound includes two key motifs: a difluorinated propyl group and a fluoropyridine moiety, which together contribute to its distinct chemical properties and potential biological activities.

The presence of fluorine atoms in the molecule is particularly noteworthy. Fluorine is a halogen that can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug. In particular, the introduction of fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and modulate lipophilicity. These effects are critical in the design of novel therapeutic agents, as they can lead to improved efficacy and reduced side effects. The specific arrangement of fluorine atoms in 3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine suggests that it may exhibit enhanced bioavailability and prolonged half-life compared to its non-fluorinated counterparts.

The fluoropyridine moiety is another important feature of this compound. Pyridine derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine into the pyridine ring further enhances these properties by increasing the compound's metabolic stability and binding affinity. Recent studies have shown that fluoropyridine-based compounds can effectively interact with various biological targets, making them valuable scaffolds for drug design. The combination of a difluorinated propyl group and a fluoropyridine moiety in 3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine positions it as a potential lead compound for further medicinal chemistry optimization.

In the context of current research trends, 3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine aligns with the growing interest in fluorinated compounds as therapeutic agents. The pharmaceutical industry has increasingly recognized the value of fluorine in drug development due to its ability to modulate drug properties in desirable ways. For instance, fluorine atoms can improve the solubility of drugs in both water and lipids, enhance their bioavailability, and increase their resistance to metabolic degradation. These advantages have led to the incorporation of fluorine into numerous FDA-approved drugs used to treat various diseases.

The synthesis of 3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine involves complex organic transformations that require careful optimization to achieve high yields and purity. The process typically begins with the preparation of key intermediates such as 3-fluoropyridine and difluoroacetaldehyde derivatives. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions or other advanced synthetic methodologies. The final step involves the introduction of the amine functional group, which can be achieved through reductive amination or other amination techniques.

The biological evaluation of 3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine has been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits promising activity against various disease models. For example, it has shown inhibitory effects on enzymes involved in cancer cell proliferation and inflammation pathways. Additionally, it has demonstrated potential as an antimicrobial agent against resistant bacterial strains. These findings suggest that 3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine could be a valuable starting point for developing novel therapeutics.

The development of new drugs is often hindered by challenges such as poor solubility, low bioavailability, and rapid metabolic clearance. The unique structural features of 3,3-difluoro-3-(3-fluoropyridin-4-yl)propan-1-amine address some of these issues through the incorporation of fluorine atoms. These atoms can improve solubility by increasing polarity while maintaining lipophilicity, thereby enhancing drug absorption and distribution. Furthermore, the metabolic stability provided by fluorine atoms can extend the half-life of the drug in vivo, allowing for less frequent dosing and improved patient compliance.

The role of computational chemistry in the design and optimization of 3,3-difluoro-3-(3-fluoropyridin-4-yll propan -1 -amine cannot be overstated. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations have enabled researchers to predict the behavior of this compound at both molecular and atomic levels. These predictions are crucial for guiding synthetic efforts and for understanding how structural modifications will impact biological activity. By leveraging computational tools alongside experimental data, scientists can accelerate the discovery process and reduce the time required to bring new drugs to market.

The future prospects for 3,3-difluoro - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- ( CAS No .2229000 -09 -1 ) are highly promising . As research continues , it is expected that new applications for this compound will be uncovered . Additionally , advancements in synthetic methodologies may lead to more efficient production processes , making it more accessible for industrial use . The growing emphasis on fluorinated compounds in drug discovery underscores their importance as therapeutic agents , positioning ( CAS No .2229000 -09 -1 ) as a key player in this evolving landscape .

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd